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Compound of Interest

Compound Name: Cyclohexane-1,1-dicarboxylic acid

Cat. No.: B074598

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides essential safety and logistical information for the proper
disposal of Cyclohexane-1,1-dicarboxylic acid, a compound that requires careful
management due to its potential hazards.

Key Safety and Hazard Information

Cyclohexane-1,1-dicarboxylic acid is classified as a substance that is toxic if swallowed,
causes skin irritation, and can lead to serious eye irritation.[1] It may also cause respiratory
irritation.[1] Adherence to appropriate safety protocols is therefore critical.

Quantitative Data Summary

A summary of the key physical and chemical properties of Cyclohexane-1,1-dicarboxylic acid
is provided in the table below for easy reference.
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Property Value

Molecular Formula CsH1204

Molecular Weight 172.18 g/mol [1]

Melting Point 175-179 °C

Form Solid

GHS Hazard Codes H301, H315, H319, H335

6.1C - Combustible, acute toxic Cat. 3 / toxic
Storage Class compounds or compounds which cause chronic

effects

Personal Protective Equipment (PPE)

When handling Cyclohexane-1,1-dicarboxylic acid, especially during disposal procedures,
the use of appropriate personal protective equipment is mandatory. This includes:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[2][3]

o Skin Protection: Handle with gloves that have been inspected prior to use. Wear fire/flame
resistant and impervious clothing.[2][3]

o Respiratory Protection: In case of inadequate ventilation or if exposure limits are exceeded,
use a full-face respirator.[3]

o General Hygiene: Wash hands thoroughly after handling and ensure that contaminated
clothing is washed before reuse. Do not eat, drink, or smoke in areas where the chemical is
handled.

Work should be conducted in a well-ventilated area, preferably within a laboratory fume hood or
with another form of local exhaust ventilation.[2]

Step-by-Step Disposal Protocol

The disposal of Cyclohexane-1,1-dicarboxylic acid must be carried out in compliance with all
applicable federal, state, and local environmental regulations. The following steps provide a
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general operational plan for its safe disposal.
o Container Management:
o Keep the chemical in its original, suitable, and closed container for disposal.[3]
o Do not mix with other waste materials.
o Handle uncleaned containers as you would the product itself.
¢ Waste Collection and Storage:
o Collect and arrange for disposal promptly.[3]
o Store the waste container in a dry, cool, and well-ventilated place, tightly closed.[3]
o Ensure the storage area is locked and secure.[4]
e Accidental Spill Response:
o In the event of a spill, evacuate unnecessary personnel from the area.
o Wear appropriate PPE, including chemical-impermeable gloves and eye protection.[3]
o Avoid the formation of dust and inhalation of any dust from the spilled material.[2][3]
o Use spark-proof tools and explosion-proof equipment during cleanup.[3]
o Collect the spilled material and place it into a sealed container for disposal.[5]
o Do not allow the chemical to enter drains or sewers.[3][5]
» Final Disposal:

o The primary method for the disposal of Cyclohexane-1,1-dicarboxylic acid is through a
licensed chemical destruction plant or an approved waste disposal facility.[3][4]

o Controlled incineration with flue gas scrubbing is a potential disposal method.[3]
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o Contact your state's Department of Environmental Protection (DEP) or the regional office
of the Environmental Protection Agency (EPA) for specific guidance and to identify
licensed hazardous waste contractors.[5]

o Contaminated Packaging Disposal:

o Containers can be triple-rinsed (or the equivalent) and offered for recycling or
reconditioning.[3]

o Alternatively, the packaging can be punctured to render it unusable for other purposes and
then disposed of in a sanitary landfill.[3]

o For combustible packaging materials, controlled incineration with flue gas scrubbing is a
possible disposal route.[3]

Disposal Workflow

The following diagram illustrates the decision-making process and logical flow for the proper
disposal of Cyclohexane-1,1-dicarboxylic acid.
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Start: Need to Dispose of
Cyclohexane-1,1-dicarboxylic acid

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Characterize Waste
(Is it contaminated?)

Contaminated Material
(e.g., spill residue, used labware)

Unused or Expired Material

Step 3: Securely Containerize
(Label as Hazardous Waste)

Y

Step 4: Store in Designated
Hazardous Waste Area

Step 5: Contact Environmental

Health & Safety (EHS) or
Licensed Disposal Contractor

\A

Step 6: Arrange for Professional Disposal
(e.g., Incineration)

End: Disposal Complete,
Documentation Filed

Click to download full resolution via product page

Caption: Disposal workflow for Cyclohexane-1,1-dicarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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